Cas no 53662-43-4 (1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 53662-43-4
• MF: C₈H₈N₄OS
• MW: 208.240319252014
• MDL: MFCD03114178
• CID: 356740
• PubChem ID: 859427
• Update Time: 2025-05-22

1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)-2H-tetrazole-5-thione
• 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• Z367662650
• 1-(3-methoxyphenyl)-1H-tetrazole-5-thiol
• V6C
• MFCD03114178
• 1-(3-Methoxyphenyl)-5-mercaptotetrazole
• 53662-43-4
• EN300-243408
• SR-01000350361-1
• DTXSID70357674
• AKOS000297359
• SCHEMBL2981554
• CCG-237239
• SR-01000350361
• QMCJISGAMUQJFL-UHFFFAOYSA-N
• SY352272

• MDL： MFCD03114178
• Inchi： 1S/C8H8N4OS/c1-13-7-4-2-3-6(5-7)12-8(14)9-10-11-12/h2-5H,1H3,(H,9,11,14)
• InChI Key： QMCJISGAMUQJFL-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 208.04204
• Monoisotopic Mass: 208.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 49.22

Additional information on 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol

1-(3-Methoxyphenyl)-1H-1,2,3,4-Tetrazole-5-Thiol: A Comprehensive Overview

1-(3-Methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol, also known by its CAS number 53662-43-4, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines a tetrazole ring system with a methoxyphenyl substituent and a thiol group. The tetrazole moiety, a five-membered ring containing four nitrogen atoms and one carbon atom, is known for its stability and reactivity under certain conditions. The presence of the methoxyphenyl group introduces additional electronic and steric effects, making this compound versatile for various applications.

The synthesis of 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol has been extensively studied in recent years. Researchers have explored various methods to optimize the reaction conditions for higher yields and better purity. One notable approach involves the use of transition metal catalysts to facilitate the coupling reaction between the tetrazole intermediate and the methoxyphenyl thiol. This method has shown promising results in terms of both efficiency and scalability.

In terms of applications, 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol has demonstrated potential in the development of new materials for electronic devices. Its ability to form stable coordination complexes with metals makes it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other hybrid materials. Recent studies have highlighted its role in enhancing the conductivity and stability of these materials under harsh conditions.

The compound's reactivity is further enhanced by its thiol group, which can participate in various chemical transformations. For instance, researchers have utilized this property to develop novel sensors for detecting heavy metal ions in aqueous solutions. The thiol group's ability to bind with metals such as lead and mercury has made it a key component in designing highly sensitive detection systems.

Another area of interest is the use of 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol in drug delivery systems. The tetrazole ring's biocompatibility and controlled release properties make it an attractive candidate for encapsulating therapeutic agents. Recent experiments have shown that incorporating this compound into polymer-based drug carriers can improve drug stability and release kinetics.

In conclusion, 1-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 53662-43-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, making it a subject of ongoing interest in both academic and industrial settings.